Cas no 4928-46-5 (2-[(5-aminopyridin-2-yl)(methyl)amino]ethan-1-ol)

• Product Name: 2-[(5-aminopyridin-2-yl)(methyl)amino]ethan-1-ol
• CAS No: 4928-46-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1112963
• PubChem ID: 22693630
• Update Time: 2025-06-05

2-[(5-aminopyridin-2-yl)(methyl)amino]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-2-pyridinyl)methylamino]-Ethanol
• 2-[(5-aminopyridin-2-yl)(methyl)amino]ethan-1-ol
• DTXSID401264374
• 4928-46-5
• A1-41955
• 2-((5-Aminopyridin-2-yl)(methyl)amino)ethanol
• 2-[(5-AMINO-2-PYRIDINYL)(METHYL)AMINO]-1-ETHANOL
• 2-[(5-Amino-2-pyridinyl)methylamino]ethanol
• DA-42322
• CS-0452935
• 2-((5-Aminopyridin-2-yl)(methyl)amino)ethan-1-ol
• MFCD08692354
• QCHDTOMXHJHLPB-UHFFFAOYSA-N
• AKOS009376343
• SB22903
• 2-[(5-aminopyridin-2-yl)-methylamino]ethanol
• 2-[(5-amino-2-pyridyl)-methyl-amino]ethanol
• SCHEMBL2790993
• 2-[(5-amino-pyridin-2-yl)-methyl-amino]-ethanol

• Inchi： 1S/C8H13N3O/c1-11(4-5-12)8-3-2-7(9)6-10-8/h2-3,6,12H,4-5,9H2,1H3
• InChI Key： QCHDTOMXHJHLPB-UHFFFAOYSA-N
• SMILES： OCCN(C)C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-[(5-aminopyridin-2-yl)(methyl)amino]ethan-1-ol

2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol: A Comprehensive Overview

Introduction to 2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol

2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol, also known by its CAS number 4928-46-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor for various bioactive compounds. The compound's structure comprises a pyridine ring substituted with an amino group at position 5 and a methylaminoethanol moiety at position 2, making it a versatile building block for further chemical modifications.

Structural Analysis and Synthesis

The synthesis of 2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol involves a series of well-defined chemical reactions, often starting from pyridine derivatives. The amino group at position 5 plays a crucial role in the molecule's reactivity and functionality, enabling it to participate in various nucleophilic and electrophilic reactions. Recent advancements in synthetic methodologies have allowed for more efficient and selective syntheses of this compound, reducing production costs and enhancing its accessibility for research purposes.

Biological Activity and Applications

Recent studies have highlighted the potential of 2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol as a bioactive compound with promising pharmacological properties. The molecule has been investigated for its ability to modulate enzyme activity, particularly in the context of kinase inhibitors, which are critical targets in cancer therapy. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has been extensively explored, underscoring its importance in drug discovery pipelines.

Chemical Properties and Stability

Understanding the chemical properties of 2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol is essential for its safe handling and application in various chemical processes. The compound exhibits moderate stability under standard conditions, with its amino groups contributing to both basicity and nucleophilicity. Recent research has focused on optimizing storage conditions to maintain the compound's integrity, ensuring consistent performance in experimental setups.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of CAS No 4928-46-5 is crucial for sustainable practices in chemistry. Studies have shown that the compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. Safety guidelines for handling this compound emphasize proper ventilation and personal protective equipment to minimize occupational exposure risks.

Future Directions and Research Opportunities

The future of 2-[(5-Amino-2-Pyridinyl)Methylamino]-Ethanol lies in exploring its potential as a therapeutic agent and advancing its role in synthetic chemistry. Ongoing research aims to uncover novel applications, particularly in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders. Collaborative efforts between academia and industry are expected to drive innovation, ensuring that this compound continues to play a pivotal role in scientific advancements.